Cas no 83840-99-7 (5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid
• CAS No: 83840-99-7
• MF: C₆H₉NO₃S
• MW: 175.206
• CID: 4207796
• Update Time: 2025-06-08

5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 5,5-dimethyl-2-oxo-, (±)-
• 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid

Additional information on 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid

Introduction to 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid (CAS No. 83840-99-7) and Its Emerging Applications in Chemical Biology

5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid, identified by the chemical identifier CAS No. 83840-99-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the thiazolidine class, which is characterized by a five-membered ring containing sulfur and oxygen atoms. The presence of two methyl groups at the 5-position and a carboxylic acid functional group at the 4-position introduces specific reactivity and binding capabilities, making it a valuable scaffold for drug discovery and molecular recognition studies.

The structural motif of 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid offers a balance between flexibility and rigidity, which is crucial for interactions with biological targets such as enzymes and receptors. The carboxylic acid group can participate in hydrogen bonding, while the thiazole ring can engage in π-stacking or hydrophobic interactions, depending on the context. These features have positioned this compound as a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid and biological targets. Studies have demonstrated that the compound can exhibit inhibitory effects on various enzymes by occupying active sites or allosteric pockets. For instance, preliminary computational studies suggest that this molecule may interact with metalloproteinases, which are implicated in inflammatory processes and cancer progression. The ability to modulate such enzymes could have therapeutic implications in conditions like rheumatoid arthritis or certain types of cancer.

Moreover, the synthesis of derivatives of 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid has been explored as a strategy to enhance its pharmacological properties. By introducing additional functional groups or altering the substitution pattern on the thiazolidine ring, researchers can fine-tune the compound’s solubility, bioavailability, and target specificity. For example, modifications at the 2-position of the ring have been shown to influence binding affinity to certain protein targets, providing insights into structure-activity relationships (SAR) that could guide future drug design efforts.

In vitro experiments have also highlighted the potential of 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid as an anti-inflammatory agent. Studies using cell culture models have indicated that this compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The mechanism behind this effect likely involves interactions with signaling pathways that regulate inflammation, such as NFκB or MAPK cascades. These findings are particularly relevant given the increasing recognition of inflammation as a key driver in various chronic diseases.

The versatility of 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid extends beyond its applications in drug discovery. It has also been utilized as an intermediate in organic synthesis for constructing more complex molecules. The presence of both a carboxylic acid and an oxo group provides multiple points of reaction for further functionalization via esterification, amidation, or condensation reactions. This makes it a valuable building block for chemists seeking to develop novel heterocyclic compounds with tailored properties.

Recent research has also explored the role of thiazolidine derivatives in material science applications. The unique electronic properties of these compounds make them suitable candidates for use in organic electronics, such as light-emitting diodes (OLEDs) or photovoltaic cells. By incorporating 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid or its derivatives into these systems, scientists aim to improve device performance through enhanced charge transport or luminescence characteristics.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for producing 5,5-dimethyl-2-oxo-1,3-thiazolidine-4-carboxylic acid. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. Such approaches align with broader efforts to make pharmaceutical synthesis more environmentally friendly without compromising efficiency.

In conclusion,5,5-dimethyl -2 -oxo -1 ,3 -thiazolid ine -4 -carbox ylic aci d (CAS No. 83840 -99 -7) represents a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials design, while ongoing research continues to uncover new possibilities for its utilization. As our understanding of molecular interactions deepens, this compound is poised to play an increasingly important role in scientific innovation.